Cas no 2137432-68-7 (1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel-)

• Product Name: 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel-
• CAS No: 2137432-68-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5277084
• Update Time: 2025-10-22

1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel-

• Inchi： 1S/C13H26N2O/c1-4-5-10(2)13(16)15-8-11(3)12(9-15)6-7-14/h10-12H,4-9,14H2,1-3H3/t10?,11-,12-/m0/s1
• InChI Key： WFDVPCLYBUUUMN-RAMGSTBQSA-N
• SMILES： C(N1C[C@H](C)[C@@H](CCN)C1)(=O)C(C)CCC

Additional information on 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel-

Comprehensive Overview of 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel- (CAS No. 2137432-68-7)

The compound 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel- (CAS No. 2137432-68-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-aminoethyl side chain and a methyl-pyrrolidinyl core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties, which are critical for drug design and enzyme interaction studies.

In recent years, the demand for chiral compounds like 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel- has surged, driven by advancements in asymmetric synthesis and targeted drug delivery systems. Its CAS No. 2137432-68-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and neuropharmacology. The compound's ability to modulate receptor activity has also sparked interest in neurodegenerative disease research, aligning with global health trends.

From a synthetic perspective, the rel- configuration of this molecule highlights its racemic nature, which is often a focal point for enantiomeric separation techniques. Laboratories specializing in chiral resolution frequently explore its applications, particularly in developing pharmaceutical intermediates. The inclusion of a methyl-pyrrolidinyl moiety further enhances its utility in designing CNS-active compounds, a hot topic in contemporary drug discovery.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2137432-68-7. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the growing emphasis on eco-friendly manufacturing. This aligns with broader industry shifts toward green solvents and catalytic efficiency, making the compound a case study for sustainable chemical innovation.

In summary, 1-Pentanone, 1-[(3R,4R)-3-(2-aminoethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-, rel- represents a versatile building block in modern chemistry. Its intersection with drug development, chiral synthesis, and sustainability ensures its continued relevance in both academic and industrial settings. As search trends indicate, its CAS No. 2137432-68-7 remains a key identifier for researchers navigating the complexities of bioactive molecule design.